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Compound of Interest

Compound Name: 4-Methylbiphenyl

Cat. No.: B165694

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological information on 4-
Methylbiphenyl. It is intended for informational purposes for a scientific audience and should
not be used for regulatory decision-making without further expert evaluation. Notably, there are
significant data gaps in the toxicological profile of this compound.

Introduction

4-Methylbiphenyl, a derivative of biphenyl, is an aromatic hydrocarbon with applications in
various industrial processes.[1] A thorough understanding of its toxicological profile is essential
for risk assessment and ensuring the safety of researchers and professionals who may come
into contact with it. This guide provides a comprehensive overview of the current knowledge
regarding the toxicity of 4-Methylbiphenyl, highlighting both available data and existing
knowledge gaps.

Physicochemical Properties
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Property Value Reference
CAS Number 644-08-6 [2]
Molecular Formula CizHa12 [2]
Molecular Weight 168.24 g/mol [2]
Appearance Off-white powder/solid [2]
Melting Point 45 -49 °C [2]
Boiling Point 267 - 268 °C [2]
Flash Point 110 °C [2]
Water Solubility Insoluble [1]

n-octanol/water partition

coefficient (log Kow)

No data available

Toxicological Data

Acute Toxicity

Limited data is available for the acute toxicity of 4-Methylbiphenyl.

Table 1: Acute Toxicity of 4-Methylbiphenyl

Route Species Value Classification Reference
LD50 = 2570 _

Oral Rat Moderately toxic [2][3]
mg/kg

Dermal - No data available -

Inhalation - No data available -

Experimental Protocol: Acute Oral Toxicity (Rat)

While a specific study report with a detailed protocol for the LD50 value of 2570 mg/kg in rats

was not found, such studies are typically conducted following standardized guidelines like
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OECD Guideline 401 (Acute Oral Toxicity) or its more recent alternatives (OECD 420, 423,
425). A general procedure involves:

Test Animals: Young adult rats of a specific strain.
o Administration: A single dose of the test substance is administered by oral gavage.

e Dose Levels: Multiple dose levels are used to determine the dose that is lethal to 50% of the
animals (LD50).

o Observation Period: Animals are observed for a period of 14 days for signs of toxicity and
mortality.

o Endpoints: Mortality, clinical signs of toxicity, and body weight changes are recorded. A gross
necropsy of all animals is performed at the end of the study.

Irritation and Sensitization

Table 2: Irritation Potential of 4-Methylbiphenyl

Endpoint Species Result Classification Reference
Skin Irritation Rabbit Non-irritant Not Classified [4]
Eye Irritation Rabbit Severely irritating  GHS Category 1 [5]

Experimental Protocol: Skin Irritation (Rabbit)

A study conducted on rabbits indicated that 4-Methylbiphenyl is a non-irritant to the skin.[4]
The study likely followed a protocol similar to OECD Guideline 404 (Acute Dermal
Irritation/Corrosion). A general outline of this protocol is as follows:

o Test Animals: Albino rabbits with healthy, intact skin.

o Application: A 0.5 g sample of the solid test substance is applied to a small patch of shaved
skin and covered with a semi-occlusive dressing for 4 hours.
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o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

e Scoring: The reactions are scored based on a standardized grading system. The Primary
Irritation Index in the cited study was 0.0.[4]

Experimental Protocol: Eye Irritation (Rabbit)

A primary eye irritation study in rabbits demonstrated that a product containing 4-
Methylbiphenyl is severely irritating.[5] The protocol would have been based on guidelines like
OECD Guideline 405 (Acute Eye Irritation/Corrosion). A typical protocol involves:

Test Animals: Albino rabbits.

o Application: A small amount (e.g., 0.1 g of a solid) of the test substance is instilled into the
conjunctival sac of one eye of each animal. The other eye serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation.

e Scoring: Ocular lesions are scored according to a standardized system. The study reported a
Maximum Mean Total Score of 39.5 at 24 hours, leading to the classification of severely
irritating.[5]

Sensitization: No data on the skin sensitization potential of 4-Methylbiphenyl were found.

Genotoxicity

No studies specifically investigating the genotoxicity of 4-Methylbiphenyl (e.g., Ames test, in
vitro or in vivo chromosomal aberration assays) were identified. However, studies on the parent
compound, biphenyl, and some of its metabolites suggest a potential for genetic damage.[4]
For instance, some hydroxylated metabolites of biphenyl have shown mutagenic activity.[4] A
study on 4-amino-4'-methylbiphenyl, a derivative, investigated its in vitro and in vivo
genotoxicity.[6]

Carcinogenicity
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There are no specific long-term carcinogenicity bioassays available for 4-Methylbiphenyl from
recognized programs such as the National Toxicology Program (NTP).[1] The International
Agency for Research on Cancer (IARC) has not classified 4-Methylbiphenyl as a carcinogen.
[1] Studies on the parent compound, biphenyl, have provided suggestive evidence of
carcinogenicity in animals, with findings of urinary bladder tumors in male rats and liver tumors
in female mice.[4]

Reproductive and Developmental Toxicity

No dedicated studies on the reproductive or developmental toxicity of 4-Methylbiphenyl were
found. General OECD guidelines for reproductive toxicity screening (e.g., OECD 421) and
prenatal developmental toxicity studies (e.g., OECD 414) exist, but no data for 4-
Methylbiphenyl under these or similar protocols are publicly available. Studies on other
biphenyl derivatives, such as polychlorinated biphenyls (PCBs), have demonstrated significant
reproductive and developmental effects, but direct extrapolation to 4-Methylbiphenyl is not
possible without specific data.[7]

Toxicokinetics and Metabolism

There is a lack of specific data on the absorption, distribution, metabolism, and excretion
(ADME) of 4-Methylbiphenyl. For the parent compound, biphenyl, metabolism in humans and
animals primarily involves hydroxylation by cytochrome P450 enzymes to form various
hydroxybiphenyls (e.g., 2-HBP, 3-HBP, and 4-HBP), which are then conjugated with glucuronic
acid or sulfate for excretion.[4] It is plausible that 4-Methylbiphenyl undergoes a similar
metabolic pathway, with hydroxylation potentially occurring on either of the phenyl rings.

Mechanism of Toxicity

Due to the limited toxicological data available for 4-Methylbiphenyl, its specific mechanism of
toxicity has not been elucidated. For biphenyl, the mechanism of carcinogenicity in the male rat
bladder is thought to involve the formation of urinary bladder calculi, while the mechanism for
liver tumors in female mice is not well understood.[4] The irritant effects of 4-Methylbiphenyl
are likely due to its localized cytotoxic effects on epithelial tissues.

Visualizations
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General workflow for toxicological assessment of a chemical substance.
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Metabolic pathway of biphenyl, a surrogate for 4-Methylbiphenyl.

Summary and Data Gaps

The toxicological profile of 4-Methylbiphenyl is largely incomplete. While it is classified as
moderately toxic upon acute oral exposure in rats and is a severe eye irritant in rabbits,
significant data gaps exist for other critical endpoints. There is a pressing need for further
research to adequately characterize its potential hazards.

Key Data Gaps:
o Acute Toxicity: Dermal and inhalation LD50/LC50 values are unknown.
e Genotoxicity: No data from standard in vitro or in vivo genotoxicity assays are available.

« Carcinogenicity: Long-term carcinogenicity studies have not been conducted.
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e Reproductive and Developmental Toxicity: The potential effects on reproduction and
development are unknown.

o Toxicokinetics: Information on the absorption, distribution, metabolism, and excretion of 4-
Methylbiphenyl is lacking.

e Mechanism of Toxicity: The specific molecular mechanisms underlying its toxicity have not
been investigated.

Professionals working with 4-Methylbiphenyl should exercise caution, adhering to appropriate
safety protocols, given the limited understanding of its comprehensive toxicological profile.
Further studies are crucial to fill the existing data gaps and enable a more complete risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. fishersci.com [fishersci.com]

. 4-methyl biphenyl, 644-08-6 [thegoodscentscompany.com]
. ehp.niehs.nih.gov [ehp.niehs.nih.gov]

. researchgate.net [researchgate.net]

. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

°
~ (o)) )] EaN w N -

. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Toxicological Profile of 4-Methylbiphenyl: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165694+#toxicological-profile-of-4-methylbiphenyl]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b165694?utm_src=pdf-body
https://www.benchchem.com/product/b165694?utm_src=pdf-body
https://www.benchchem.com/product/b165694?utm_src=pdf-body
https://www.benchchem.com/product/b165694?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/4-phenyltoluene-dic6384.html
https://www.fishersci.com/store/msds?partNumber=AAA1470206&productDescription=4-METHYLBIPHENYL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1032231.html
https://ehp.niehs.nih.gov/15-09730
https://www.researchgate.net/publication/283492386_Human_Health_Effects_of_Biphenyl_Key_Findings_and_Scientific_Issues
https://deepblue.lib.umich.edu/bitstream/handle/2027.42/31865/0000815.pdf?sequence=1
https://www.researchgate.net/publication/377901915_Advances_in_polychlorinated_biphenyls-induced_female_reproductive_toxicity
https://www.benchchem.com/product/b165694#toxicological-profile-of-4-methylbiphenyl
https://www.benchchem.com/product/b165694#toxicological-profile-of-4-methylbiphenyl
https://www.benchchem.com/product/b165694#toxicological-profile-of-4-methylbiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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